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Compound of Interest

Compound Name: 1,2-Dibromo-2,4-dicyanobutane

Cat. No.: B1206852 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Characteristics of Tektamer 38

This guide provides a detailed overview of the core physical and chemical characteristics of

Tektamer 38, a broad-spectrum biocide. The information is intended for researchers, scientists,

and drug development professionals, presenting quantitative data in a structured format,

outlining probable experimental methodologies, and illustrating key relationships through a

logical diagram.

Active Ingredient and Chemical Identity
The active ingredient in Tektamer 38 is 1-Bromo-1-(bromomethyl)-1,3-propanedicarbonitrile,

more commonly known as 1,2-Dibromo-2,4-dicyanobutane.[1][2][3] Its chemical structure is

characterized by a butane backbone with two bromine atoms and two cyano groups.

Synonyms: 2-Bromo-2-(bromomethyl)pentanedinitrile, Methyldibromoglutaronitrile,

Bromothalonil.[3][4] CAS Number: 35691-65-7.[3][5]

Physical and Chemical Properties
The physical and chemical properties of Tektamer 38 are summarized in the table below. These

characteristics are crucial for its application and formulation in various industrial and

commercial products.
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Property Value

Molecular Formula C₆H₆Br₂N₂[5][6]

Molar Mass 265.93 g/mol [5][6]

Appearance
White to off-white or pale yellow crystalline

solid/powder.[4][6]

Odor Pungent.[5]

Melting Point
48-50°C (for 95% pure); 52.5-54.5°C (pure).[6]

A melting point of 52°C is also reported.[5]

Boiling Point 338.6 ± 42.0 °C (Predicted); 212 °C.[5][6]

Density 1.9436 g/cm³ (rough estimate).[5][6]

Water Solubility Insoluble.[5][6]

Solubility in Organic Solvents
Soluble in alcohol, benzene, and other general

organic solvents.[6]

Vapor Pressure 9.71E-05 mmHg at 25°C.[6]

Flash Point 158.6°C.[5][6]

Stability
Stable to light, heat, and water.[6] Stable in

storage for over 3 years.[5]

pH Range of Efficacy 2.0 - 9.5.[5]

Experimental Protocols
While the specific experimental protocols used by the manufacturer for Tektamer 38 are

proprietary, the determination of its physical and chemical properties likely adheres to

internationally recognized standards, such as those established by the Organisation for

Economic Co-operation and Development (OECD) and ASTM International. These guidelines

ensure data reliability and comparability.

Melting Point Determination: The melting point of a crystalline solid like Tektamer 38 is typically

determined using the capillary method. A small, finely powdered sample is packed into a
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capillary tube and heated in a calibrated apparatus. The temperatures at which melting begins

and is complete are recorded as the melting range. A narrow melting range is indicative of high

purity.

Solubility Testing: To determine solubility, a specified amount of Tektamer 38 would be added to

a standard volume of a solvent (e.g., water, ethanol, benzene) at a controlled temperature. The

mixture is agitated, and the extent to which the solute dissolves is observed and quantified. For

water solubility, a low result would classify it as insoluble.

Flash Point Measurement: The flash point is likely determined using a closed-cup method,

which is suitable for solids and liquids that can form a flammable vapor. The sample is heated

in a closed container, and an ignition source is periodically introduced into the vapor space.

The flash point is the lowest temperature at which the vapors ignite.

Logical Relationships of Tektamer 38 Properties
The following diagram illustrates the relationships between the fundamental molecular and

physical states of Tektamer 38 and how they influence its chemical behavior and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

